Methyl 2-(2-methoxy-4-nitrophenyl)acetate

• CAS RN: 415912-53-7
• Molecular Formula: C10H11NO5
• Molecular Weight: 225.20 g/mol
• IUPAC Name: methyl 2-(2-methoxy-4-nitrophenyl)acetate
• InChI: InChI=1S/C10H11NO5/c1-15-9-6-8(11(13)14)4-3-7(9)5-10(12)16-2/h3-4,6H,5H2,1-2H3
• InChI Key: NNVICEUJOCXYKK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])CC(=O)OC

Description

Methyl 2-(2-methoxy-4-nitrophenyl)acetate is a useful research compound. Its molecular formula is C10H11NO5 and its molecular weight is 225.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 2-(2-methoxy-4-nitrophenyl)acetic acid (step 2, 1.2 g, 5.5 mmol) in methanol/dichloromethane (11 ml, 1/1) was added trimethylsillyldiazomethane (2 M, 5.6 ml, 11.8 mmol) and stirred for 10 min at room temperature. The mixture was quenched with saturated citric acid aqueous solution and the extracted with ethyl acetate (3×20 ml). The organic layer was washed with brine, dried (MgSO4) and concentrated to give 1.2 g of title compound as orange solid.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

To a solution of 2-(2-methoxy-4-nitrophenyl)acetic acid (step 2, 1.2 g, 5.5 mmol) in methanol/dichloromethane (11 ml, 1/1) was added trimethylsilyldiazomethane (2 M, 5.6 ml, 11.8 mmol) and stirred for 10 min at room temperature. The mixture was quenched with saturated citric acid aqueous solution and the extracted with ethyl acetate (3×20 ml). The organic layer was washed with brine, dried (MgSO4) and concentrated to give 1.2 g of title compound as orange solid.